Cas no 698394-59-1 (Methyl 2-(4-ethylphenyl)-2-methylpropanoate)

Methyl 2-(4-ethylphenyl)-2-methylpropanoate structure
698394-59-1 structure
Product Name:Methyl 2-(4-ethylphenyl)-2-methylpropanoate
CAS No:698394-59-1
MF:C13H18O2
MW:206.280824184418
CID:832679
PubChem ID:10465581
Update Time:2025-04-19

Methyl 2-(4-ethylphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-ethylphenyl)-2-methylpropanoate
    • 2-(4-Ethylphenyl)-2-methylpropionic acid methyl ester
    • Benzeneacetic acid, 4-ethyl-alpha,alpha-dimethyl-, methyl ester (9CI)
    • Benzeneacetic Acid, 4-Ethyl-Alpha,Alpha-Dimethyl-, Methyl Ester
    • DTXSID10440357
    • Methyl2-(4-ethylphenyl)-2-methylpropanoate
    • SCHEMBL2601862
    • 698394-59-1
    • G79056
    • Inchi： 1S/C13H18O2/c1-5-10-6-8-11(9-7-10)13(2,3)12(14)15-4/h6-9H,5H2,1-4H3
    • InChI Key： NOEXVITUEIEJHK-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C)(C)C1C=CC(CC)=CC=1)=O

Computed Properties

  • Exact Mass: 206.13100
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.69960

Methyl 2-(4-ethylphenyl)-2-methylpropanoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-(4-ethylphenyl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X94645-5g
methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
5g
 ¥2408.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X94645-1g
methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
1g
 ¥808.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X94645-500mg
methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
500mg
 ¥568.0 2023-09-05
eNovation Chemicals LLC
Y1266399-500mg
Methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
500mg
 $140 2024-06-07
eNovation Chemicals LLC
Y1266399-1g
Methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
1g
 $215 2023-05-17
eNovation Chemicals LLC
Y1266399-5g
Methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
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 $480 2023-05-17
Alichem
A019113366-1g
Methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
1g
 $361.88 2023-09-01
1PlusChem
1P005HSH-500mg
Methyl 2-(4-ethylphenyl)-2-methylpropanoate
 698394-59-1 95%
500mg
 $110.00 2024-04-21
1PlusChem
1P005HSH-1g
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 698394-59-1 95%
1g
 $149.00 2023-12-16
1PlusChem
1P005HSH-5g
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 698394-59-1 95%
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